Cas no 1159427-86-7 (3-bromo-7-hydroxy-8-Quinolinecarboxylic acid)

• Product Name: 3-bromo-7-hydroxy-8-Quinolinecarboxylic acid
• CAS No: 1159427-86-7
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 2113535
• PubChem ID: 135742172
• Update Time: 2025-06-27

3-bromo-7-hydroxy-8-Quinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-7-hydroxy-8-Quinolinecarboxylic acid
• SCHEMBL3397991
• DA-23938
• 3-Bromo-7-hydroxyquinoline-8-carboxylicacid
• SB71392
• 1159427-86-7
• VKZNGJFSWBNPAB-UHFFFAOYSA-N
• 3-Bromo-7-hydroxyquinoline-8-carboxylic acid

• Inchi： 1S/C10H6BrNO3/c11-6-3-5-1-2-7(13)8(10(14)15)9(5)12-4-6/h1-4,13H,(H,14,15)
• InChI Key： VKZNGJFSWBNPAB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C(=O)O)=C(C=CC2=C1)O

Computed Properties

• Exact Mass: 266.953
• Monoisotopic Mass: 266.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 3-bromo-7-hydroxy-8-Quinolinecarboxylic acid

Introduction to 3-bromo-7-hydroxy-8-Quinolinecarboxylic acid (CAS No. 1159427-86-7)

3-bromo-7-hydroxy-8-Quinolinecarboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1159427-86-7, is a significant compound in the field of medicinal chemistry and pharmacology. This quinoline derivative has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The quinoline core is a well-documented motif in medicinal chemistry, known for its broad spectrum of biological interactions. The introduction of a bromine atom at the 3-position and a hydroxyl group at the 7-position, along with the carboxylic acid functionality at the 8-position, modulates the electronic and steric properties of the molecule. These modifications enhance its reactivity and binding affinity, making it an attractive candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy against various diseases, including infectious diseases and cancer. The structural features of 3-bromo-7-hydroxy-8-Quinolinecarboxylic acid make it particularly interesting for investigating its role in modulating enzyme activity and cellular pathways. Specifically, the bromine substituent can serve as a handle for further functionalization via cross-coupling reactions, while the hydroxyl and carboxylic acid groups provide opportunities for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. Quinoline derivatives have a long history of use in treating parasitic infections, such as malaria. The structural analogs of 3-bromo-7-hydroxy-8-Quinolinecarboxylic acid have shown promising activity against multidrug-resistant strains of bacteria and protozoa. The presence of both bromine and hydroxyl groups may enhance its ability to interact with bacterial enzymes and disrupt essential metabolic pathways.

Furthermore, the carboxylic acid moiety in 3-bromo-7-hydroxy-8-Quinolinecarboxylic acid allows for salt formation, which can improve solubility and bioavailability. This property is particularly advantageous for formulating oral or injectable medications. The ability to form salts also facilitates further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent studies have highlighted the importance of quinoline derivatives in oncology research. The structural framework of 3-bromo-7-hydroxy-8-Quinolinecarboxylic acid has been investigated for its potential to inhibit kinases and other enzymes involved in cancer cell proliferation. The bromine atom, in particular, has been shown to enhance binding affinity to certain protein targets, making it a key feature for designing potent inhibitors.

The hydroxyl group at the 7-position provides another avenue for interaction with biological targets. This functional group can participate in hydrogen bonding, which is crucial for stabilizing enzyme-substrate complexes. By tuning the electronic properties of this region through substituent effects, researchers can fine-tune the binding affinity and selectivity of 3-bromo-7-hydroxy-8-Quinolinecarboxylic acid towards specific therapeutic targets.

In conclusion, 3-bromo-7-hydroxy-8-Quinolinecarboxylic acid (CAS No. 1159427-86-7) represents a promising lead compound for further medicinal chemistry investigations. Its unique structural features offer multiple opportunities for functionalization and optimization, making it a valuable scaffold for developing novel therapeutic agents with applications in antimicrobial therapy and oncology. As research continues to uncover new biological activities associated with quinoline derivatives, compounds like 3-bromo-7-hydroxy-8-Quinolinecarboxylic acid are likely to play a pivotal role in future drug discovery efforts.